Defect- and S-rich ultrathin MoS2 nanosheet embedded N-doped carbon nanofibers for efficient hydrogen evolution†
Journal of Materials Chemistry A Pub Date: 2015-06-24 DOI: 10.1039/C5TA03766B
Abstract
As advanced catalysts for hydrogen evolution reaction (HER), MoS2-based electrocatalysts have attracted tremendous attention due to their enhanced HER activity. Herein, a facile method is reported to prepare a new type of defect- and S-rich ultrathin MoS2 nanosheet embedded N-doped carbon nanofiber composite (MoS2/NCNFs), which demonstrates a small HER overpotential of 135 mV at 10 mA cm−2 and a large cathodic current density of 65.6 mA cm−2 at only 200 mV. Furthermore, a small Tafel slope of 48 mV dec−1, a large exchange current density of 24.2 μA cm−2, as well as superior cycling stability are obtained. This success of embedding defect- and S-rich ultrathin MoS2 nanosheets in N-doped carbon nanofibers paves a new avenue for highly efficient catalysts for HER in the near future.
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